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Bruceolline A Bruceolline A Bruceolline A is a natural product found in Brucea mollis with data available.
Brand Name: Vulcanchem
CAS No.: 159194-90-8
VCID: VC21146417
InChI: InChI=1S/C26H28N2O12/c29-8-14-19(31)21(33)23(35)25(39-14)37-9-15-20(32)22(34)24(36)26(40-15)38-13-3-1-2-12-17(13)10-6-7-27-11-4-5-16(30)28(12)18(10)11/h1-7,14-15,19-26,29,31-36H,8-9H2/t14-,15-,19-,20-,21+,22+,23-,24-,25-,26-/m1/s1
SMILES: C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Molecular Formula: C26H28N2O12
Molecular Weight: 560.5 g/mol

Bruceolline A

CAS No.: 159194-90-8

Cat. No.: VC21146417

Molecular Formula: C26H28N2O12

Molecular Weight: 560.5 g/mol

* For research use only. Not for human or veterinary use.

Bruceolline A - 159194-90-8

Specification

Description Bruceolline A is a natural product found in Brucea mollis with data available.
CAS No. 159194-90-8
Molecular Formula C26H28N2O12
Molecular Weight 560.5 g/mol
IUPAC Name 11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
Standard InChI InChI=1S/C26H28N2O12/c29-8-14-19(31)21(33)23(35)25(39-14)37-9-15-20(32)22(34)24(36)26(40-15)38-13-3-1-2-12-17(13)10-6-7-27-11-4-5-16(30)28(12)18(10)11/h1-7,14-15,19-26,29,31-36H,8-9H2/t14-,15-,19-,20-,21+,22+,23-,24-,25-,26-/m1/s1
Standard InChI Key VPNZWBQNGLKMGR-IWDCVFEHSA-N
Isomeric SMILES C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)O)O
SMILES C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O
Canonical SMILES C1=CC2=C(C3=C4N2C(=O)C=CC4=NC=C3)C(=C1)OC5C(C(C(C(O5)COC6C(C(C(C(O6)CO)O)O)O)O)O)O

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